3-Ethyl-1,2-oxazole-4-sulfonyl chloride

• IUPAC Name: 3-ethyl-1,2-oxazole-4-sulfonyl chloride
• InChI: InChI=1S/C5H6ClNO3S/c1-2-4-5(3-10-7-4)11(6,8)9/h3H,2H2,1H3
• InChI Key: GYUUWXABCOLQKW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC=C1S(=O)(=O)Cl
• Molecular Formula: C5H6ClNO3S
• Molecular Weight: 195.62 g/mol
• CAS No.: 2551117-84-9

Description

3-Ethyl-1,2-oxazole-4-sulfonyl chloride is a chemical compound with the molecular formula C5H6ClNO3S. It has a molecular weight of 195.63. The IUPAC name for this compound is 3-ethylisoxazole-4-sulfonyl chloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H6ClNO3S/c1-2-4-5(3-10-7-4)11(6,8)9/h3H,2H2,1H3. This code provides a standard way to encode the molecular structure using text.

Physical and Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

1. Synthesis of Novel Building Blocks

3-Ethyl-1,2-oxazole-4-sulfonyl chloride is utilized in the synthesis of sp3-enriched 4,5-disubstituted oxazoles, which are vital building blocks in synthetic and medicinal chemistry. This includes the preparation of chlorides, azides, amines, and sulfonyl chlorides, showcasing its versatility in chemical synthesis (Slobodyanyuk et al., 2019).

2. Formation of Heterocyclic Sulfonyl Derivatives

It is used in forming various heterocyclic sulfonyl derivatives. For example, its reaction with chlorosulfonic acid yields different sulfonyl chlorides, which are further condensed with nucleophiles to create diverse derivatives (Cremlyn et al., 1985).

3. Development of Sulfonamides

This compound is instrumental in synthesizing sulfonamides. Derivatives of oxazole and thiazole are obtained using amidophenacylating reagents, which are then converted to sulfonyl chlorides and corresponding sulfonamides (Kornienko et al., 2014).

4. Solid-Phase Synthesis of Heterocyclic Compounds

In solid-phase synthesis, polymer-supported sulfonyl chloride, derived from compounds like this compound, aids in creating disubstituted 1,3-oxazolidin-2-ones. This method is significant in developing new heterocyclic compounds with potential antibacterial activity (Holte et al., 1998).

5. Creation of New Heterocyclic Systems

The reaction of oxazole sulfonyl chlorides with amino-pyrazoles and amino-triazole leads to the formation of new heterocyclic systems, demonstrating the compound's role in creating structurally complex molecules (Kornienko et al., 2014).

Mechanism of Action

The mechanism of action for 3-Ethyl-1,2-oxazole-4-sulfonyl chloride is not specified in the sources I found. Isoxazole rings, which are present in this compound, are found in many beta-lactamase-resistant antibiotics, such as cloxacillin, dicloxacillin, and flucloxacillin.

Safety and Hazards

The safety information available indicates that 3-Ethyl-1,2-oxazole-4-sulfonyl chloride is dangerous and can cause severe skin burns and eye damage. It may also cause respiratory irritation.